Cas no 477854-21-0 (6-Acetyl-2-(2,4-difluorophenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione)

• Product Name: 6-Acetyl-2-(2,4-difluorophenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione
• CAS No: 477854-21-0
• MF: C₁₂H₉F₂N₃O₃
• MW: 281.214969396591
• CID: 5027270
• Update Time: 2025-09-26

6-Acetyl-2-(2,4-difluorophenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-acetyl-2-(2,4-difluorophenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione
• MLS000707092
• SMR000334480
• 6-acetyl-2-(2,4-difluorophenyl)-4-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione
• BDBM90550
• cid_1471945
• HMS2630I03
• 6-acetyl-2-(2,4-difluorophenyl)-4-methyl-1,2,4-triazine-3,5-dione
• 6-acetyl-2-(2,4-difluorophenyl)-4-methyl-1,2,4-triazine-3,5-quinone
• 2-[2,4-bis(fluoranyl)phenyl]-6-ethanoyl-4-methyl-1,2,4-tria
• 6-Acetyl-2-(2,4-difluorophenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione

• Inchi： 1S/C12H9F2N3O3/c1-6(18)10-11(19)16(2)12(20)17(15-10)9-4-3-7(13)5-8(9)14/h3-5H,1-2H3
• InChI Key： RZSZYLKBQMPHKO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C(N(C)C(C(C(C)=O)=N1)=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 494
• XLogP3: 1.1
• Topological Polar Surface Area: 70